Cas no 1388034-69-2 (2-(4-bromo-3-chlorophenyl)ethan-1-amine)

• Product Name: 2-(4-bromo-3-chlorophenyl)ethan-1-amine
• CAS No: 1388034-69-2
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 6280920
• PubChem ID: 83715548
• Update Time: 2025-10-29

2-(4-bromo-3-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)ethan-1-amine
• SCHEMBL17186197
• 1388034-69-2
• EN300-1720155

• Inchi： 1S/C8H9BrClN/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3-4,11H2
• InChI Key： PZUNBCNQSGQENT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CCN

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-bromo-3-chlorophenyl)ethan-1-amine

2-(4-Bromo-3-Chlorophenyl)ethan-1-Amine: A Comprehensive Overview

The compound 2-(4-bromo-3-chlorophenyl)ethan-1-amine (CAS No. 1388034-69-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as bromo-chloro-substituted phenethylamine, has garnered attention due to its unique structural properties and versatile functional groups. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and applications in greater depth.

2-(4-Bromo-3-chlorophenyl)ethan-1-amine is characterized by a phenethylamine backbone with bromine and chlorine substituents at the 4 and 3 positions of the aromatic ring, respectively. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The presence of the amino group (-NH2) at the ethyl position introduces additional reactivity, enabling the molecule to participate in various nucleophilic and electrophilic reactions.

Recent studies have focused on optimizing the synthesis of bromo-chloro-substituted phenethylamine using environmentally friendly methodologies. For instance, researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the aromatic ring with high precision. These methods not only enhance the efficiency of synthesis but also reduce waste generation, aligning with green chemistry principles.

The physical properties of CAS No. 1388034-69-2 have been extensively characterized, including its melting point, boiling point, and solubility in various solvents. These properties are critical for determining its suitability in different chemical processes and formulations. For example, its moderate solubility in polar solvents makes it a promising candidate for use in drug delivery systems.

One of the most exciting developments involving 2-(4-bromo-3-chlorophenyl)ethan-1-amine is its application in medicinal chemistry. Researchers have explored its potential as a lead compound for designing bioactive molecules targeting specific therapeutic areas such as oncology and neurology. The bromine and chlorine substituents provide opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In addition to its pharmaceutical applications, bromo-chloro-substituted phenethylamine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. This opens up new avenues for developing advanced materials with tailored properties.

Despite its numerous advantages, the handling and storage of CAS No. 1388034-69-2 require careful consideration due to its sensitivity to environmental factors such as light and temperature. Proper storage conditions are essential to maintain its stability and ensure consistent performance in various applications.

In conclusion, 2-(4-bromo-3-chlorophenyl)ethan-1-amine (CAS No. 1388034-69-2) stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, properties, and uses, underscoring its importance in modern chemical science.